N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide

• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-[1,3-dioxo-2-(oxolan-2-ylmethyl)isoindol-5-yl]-3-methylbenzamide
• InChI: InChI=1S/C21H20N2O4/c1-13-4-2-5-14(10-13)19(24)22-15-7-8-17-18(11-15)21(26)23(20(17)25)12-16-6-3-9-27-16/h2,4-5,7-8,10-11,16H,3,6,9,12H2,1H3,(H,22,24)
• InChI Key: PWUJECRSOGGHHB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)C(=O)N(C3=O)CC4CCCO4
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=C(C=C2)C(=O)N(C3=O)CC4CCCO4

Description

N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide is not fully understood. However, it has been shown to interact with various molecular targets, including enzymes, receptors, and ion channels. It has been suggested that this compound may modulate the activity of certain neurotransmitter systems, such as the cholinergic and dopaminergic systems, which are involved in the regulation of cognitive and motor functions.
Biochemical and Physiological Effects:
N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters. In vivo studies have shown that this compound can modulate the activity of certain neurotransmitter systems, which can lead to improvements in cognitive and motor functions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide in lab experiments is its potential as a tool for studying the brain and various molecular targets. However, there are also some limitations to using this compound. For example, its synthesis method is complex and requires multiple steps, which can make it difficult to obtain in large quantities. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several potential future directions for research on N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide. One direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases and cancer. Another direction is to further elucidate its mechanism of action and molecular targets. Additionally, this compound could be used as a tool for studying the brain and various molecular targets, which could lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide involves a multi-step process. The first step involves the condensation of 3-methylbenzoic acid with 2,3-dihydro-1H-isoindole-1,3-dione in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with tetrahydro-2-furanylmethylamine to obtain the final product.

Scientific Research Applications

N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]-3-methylbenzamide has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In neuroscience, it has been studied for its effects on neurotransmitter systems and its potential as a tool for understanding the brain. In cancer research, it has been investigated for its potential as a therapeutic agent and as a tool for studying cancer biology.